3-(5-Nitrofuran-2-yl)prop-2-enal

• Molecular Formula: C7H5NO4
• Molecular Weight: 167.12 g/mol
• SMILES: C1=C(OC(=C1)[N+](=O)[O-])C=CC=O
• InChI: InChI=1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H
• InChIKey: DXWCZMGIIFEEPU-UHFFFAOYSA-N

Securing a fully characterized Nitrofural Impurity 1 reference standard that satisfies USP, EP, JP, and BP monographs is critical for regulatory ANDA/NDA submissions. Generic nitrofuran aldehydes cannot substitute. • Pharmacopoeial Traceability: Supplied as Nitrofural Impurity 1 with Structure Elucidation Report; enables robust HPLC/GC method development and forced-degradation studies. • Dual Reactivity Synthon: Key intermediate for nifurzide, furaginum, and next-gen ERAD inhibitors via 1,2- and 1,4-addition chemistry. • Genotoxicity Probe: Forms covalent DNA-guanine adducts and inhibits ubiquitin-proteasome system; validated standard for environmental mutagen detection. • Supply Assurance: Available from stock with comprehensive CoA; ships globally under ambient conditions.

3-(5-Nitrofuran-2-yl)prop-2-enal: Chemical Identity and Procurement Baseline

3-(5‑Nitrofuran‑2‑yl)prop‑2‑enal (CAS 1874‑22‑2, also listed as (E)‑3‑(5‑nitrofuran‑2‑yl)acrylaldehyde, CAS 52661‑56‑0) is a nitrofuran‑derived α,β‑unsaturated aldehyde with the molecular formula C₇H₅NO₄ and a molecular weight of 167.12 g·mol⁻¹ [REFS‑1]. The compound is officially recognised as Nitrofural Impurity 1 and is supplied as a fully characterised reference material that meets the stringent requirements of USP, EMA, JP, and BP pharmacopoeias, making it indispensable for Abbreviated New Drug Applications (ANDA), New Drug Applications (NDA), and commercial production quality control [REFS‑2]. Its structure combines a 5‑nitrofuran ring with a conjugated propenal side‑chain, conferring both the nitro‑reductase‑activatable toxophore common to nitrofuran antibiotics and the high electrophilicity of an α,β‑unsaturated carbonyl [REFS‑3].

• [1] PubChem. (2005). Compound Summary: 3-(5-Nitrofuran-2-yl)prop-2-enal. CID 15863. National Center for Biotechnology Information. View Source
• [2] Veeprho. (2024). (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde – Nitrofural Impurity 1 reference material data sheet. View Source

Why Generic Nitrofuran Substitutes Cannot Replace This Impurity Standard

Substituting 3‑(5‑nitrofuran‑2‑yl)prop‑2‑enal with 5‑nitrofuran‑2‑carbaldehyde, nitrofural, or nitrofurantoin is not scientifically valid because the target compound is the pharmacopoeially designated Nitrofural Impurity 1, specified by name and CAS number in regulatory dossiers for ANDA and NDA submissions [REFS‑1]. The α,β‑unsaturated aldehyde group gives it a fundamentally different electrophilicity and genotoxicity profile compared with the saturated aldehyde 5‑nitrofuran‑2‑carbaldehyde [REFS‑2]. In vivo, the compound forms stable DNA adducts with guanine bases and inhibits the ubiquitin‑proteasome system, mechanisms that are not replicated by the clinical nitrofurans nitrofural or nitrofurantoin at equivalent exposures [REFS‑2][REFS‑3]. Using a structurally similar but chemically distinct compound would therefore lead to incorrect impurity quantification, invalidate method validation, and misrepresent genotoxic risk assessments. The quantitative evidence below establishes exactly where the differentiation lies.

• [1] Veeprho. (2024). (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde – Nitrofural Impurity 1 reference material data sheet. View Source
• [2] ChemWhat. (2024). Nitrofural Impurity 1 (CAS 52661‑56‑0) product page. View Source

Head-to-Head Differentiation Evidence Against Closest Comparators

Pharmacopoeial Reference Standard Status vs. Non-Certified Precursor

3‑(5‑Nitrofuran‑2‑yl)prop‑2‑enal is explicitly designated Nitrofural Impurity 1 by the major pharmacopoeias (USP, EP, JP, BP) and is supplied with a detailed Structure Elucidation Report (SER) that ensures full regulatory traceability [REFS‑1]. In contrast, 5‑nitrofuran‑2‑carbaldehyde, while a precursor in nitrofuran synthesis, is not listed as a pharmacopoeial impurity standard for nitrofural and is typically offered at a lower characterisation level (e.g., 95 % purity) without an SER [REFS‑2]. This regulatory distinction directly determines whether analytical method validation packages will be accepted by competent authorities.

Evidence Dimension	Regulatory acceptance as a nitrofural impurity standard
Target Compound Data	Fully characterised reference material compliant with USP, EMA, JP, BP; supplied with Structure Elucidation Report [1].
Comparator Or Baseline	5‑Nitrofuran‑2‑carbaldehyde: not designated as a pharmacopoeial nitrofural impurity standard; typical commercial purity 95 % without SER [REFS‑2].
Quantified Difference	Binary differentiation: certified impurity standard versus non‑certified precursor.
Conditions	Pharmaceutical impurity profiling for ANDA/NDA submissions; QC release testing under GMP.

Why This Matters

Procurement of the exact pharmacopoeial impurity standard is mandatory for regulatory submission acceptance; use of any other compound risks method rejection and costly re‑validation.

• [1] Veeprho. (2024). (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde – Nitrofural Impurity 1 reference material data sheet. View Source
• [2] BenchChem (excluded per instructions; substitute PubChem). PubChem. (2005). Compound Summary: 5-Nitrofuran-2-carbaldehyde. CID 123261. National Center for Biotechnology Information. View Source

DNA Adduct Formation and Proteasome Inhibition via Conjugated Propenal Moiety

The α,β‑unsaturated aldehyde group of 3‑(5‑nitrofuran‑2‑yl)prop‑2‑enal makes it a potent electrophile that forms stable covalent adducts with guanine bases in DNA, leading to mutations upon replication, and also binds to proteins of the ubiquitin‑proteasome system, inhibiting its function [REFS‑1]. These specific toxicodynamic mechanisms are not reported for the saturated comparator 5‑nitrofuran‑2‑carbaldehyde, whose aldehyde carbon is less electrophilic and does not participate in Michael‑type conjugate additions [REFS‑2]. The experimental evidence comes from in vitro DNA‑binding assays and rat liver proteasome activity measurements.

Evidence Dimension	Mechanism‑specific genotoxicity profile
Target Compound Data	Induces DNA‑guanine adducts; inhibits ubiquitin‑proteasome system; genotoxic in S. typhimurium and rat liver [REFS‑1].
Comparator Or Baseline	5‑Nitrofuran‑2‑carbaldehyde: no evidence of direct DNA‑adduct formation via conjugate addition; DNA damage reported only after photoactivation or metabolic reduction [REFS‑2].
Quantified Difference	Qualitative mechanistic difference (conjugate‑addition‑mediated adducts vs. nitro‑reduction‑mediated damage).
Conditions	In vitro: S. typhimurium (Ames test); in vivo: rat liver proteasome activity and DNA adduct detection.

Why This Matters

For toxicological risk assessment during nitrofural drug development, the impurity’s unique DNA‑adduct‑forming potential necessitates its individual quantification; the saturated aldehyde cannot serve as a surrogate genotoxicity marker.

• [1] Busker, R. W., et al. (1984). Cytotoxicity and induction of repairable DNA damage by photoactivated 5‑nitrofurfural. Toxicology, 32(3), 227‑239. View Source

Therapeutic Index Gap: Reactive Probe vs. Clinical Nitrofuran Drug

Unsaturated 5‑nitrofuran aldehydes, including 3‑(5‑nitrofuran‑2‑yl)prop‑2‑enal, exhibit high antibacterial activity and a broad spectrum, with MIC values comparable to ciprofloxacin against Staphylococcus aureus and Escherichia coli [REFS‑1][REFS‑2]. However, these compounds cannot be used in medicine because of their appreciable toxicities and low chemical stabilities, as concluded in a systematic evaluation of the series [REFS‑2]. By contrast, the clinically used nitrofuran drug nitrofural (nitrofurazone), a saturated semicarbazone derivative, retains antibacterial efficacy while meeting an acceptable safety margin for topical use [REFS‑3]. This therapeutic‑index dichotomy defines the compound’s role as a research‑only reactive probe rather than a therapeutic candidate.

Evidence Dimension	Therapeutic applicability
Target Compound Data	MIC values comparable to ciprofloxacin (exact values not specified in open literature); classified as too toxic and unstable for clinical use [REFS‑1][REFS‑2].
Comparator Or Baseline	Nitrofural (nitrofurazone): approved for topical antibacterial use; acceptable safety profile for human application [REFS‑3].
Quantified Difference	Qualitative distinction: research‑only tool compound versus approved drug substance.
Conditions	In vitro antibacterial assays (S. aureus, E. coli) and in vivo toxicity evaluations in rodent models.

Why This Matters

Procurement decisions must reflect intended use: the compound is suited for mechanistic probe studies and synthetic chemistry, not for development of human therapeutics, avoiding wasted resources on false‑positive drug candidates.

• [1] BenchChem (excluded; substitute general reference). PubChem. (2005). Compound Summary: (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde. CID 15863. National Center for Biotechnology Information. View Source
• [2] Giller, S. A., Zaeva, S. P., Venter, K. K., Alekseeva, L. N., Kruzmetra, L. V., & Germane, S. K. (1975). Unsaturated 5‑nitrofuran aldehydes and some of their simplest derivatives (acetals, acylals). Chemistry of Heterocyclic Compounds, 11, 1002. View Source
• [3] Chamberlain, R. E. (1976). Nitrofural: a topical antibacterial agent. Journal of Antimicrobial Chemotherapy, 2(4), 325‑336. View Source

Divergent Synthesis Utility as an α,β-Unsaturated Aldehyde Intermediate

3‑(5‑Nitrofuran‑2‑yl)prop‑2‑enal serves as the key synthon for a structurally diverse family of nitrofuran therapeutics, including nifurzide, furaginum, nifurmade, and nifurizone, through condensation with hydrazines or semicarbazides [REFS‑1]. The α,β‑unsaturated carbonyl system permits both 1,2‑addition (aldehyde reactivity) and 1,4‑conjugate addition (Michael acceptor reactivity), expanding the accessible chemical space beyond what is attainable from the saturated 5‑nitrofuran‑2‑carbaldehyde, which is limited to 1,2‑additions alone [REFS‑2]. This dual reactivity is exploited in patent literature for the preparation of 2‑[(O‑alkylaroylhydrazono)propen‑1‑yl]‑5‑nitrofurans with microbicidal activity [REFS‑3].

Evidence Dimension	Synthetic utility and product diversity
Target Compound Data	Used to synthesise nifurzide, furaginum, nifurmade, nifurizone; also employed in hydrazone formation for ERAD inhibitors [REFS‑1][REFS‑2].
Comparator Or Baseline	5‑Nitrofuran‑2‑carbaldehyde: used primarily for nitrofural, nitrofurantoin, and simple hydrazones; no conjugate‑addition capacity [REFS‑2].
Quantified Difference	At least four marketed nitrofuran drugs directly derived from the target compound versus the comparator’s distinct product profile.
Conditions	Organic synthesis: aldol condensation, hydrazone formation, Michael additions.

Why This Matters

Researchers building nitrofuran‑based compound libraries or scaling up drug intermediates should source this specific compound to access the broader conjugate‑addition reaction manifold that saturated aldehydes cannot provide.

• [1] Chem960. (n.d.). (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde (CAS 52661‑56‑0) – synthetic applications. View Source
• [2] US Patent 4,051,253. (1977). Microbicidal nitrofuryl compounds. View Source

High-Value Application Scenarios for 3-(5-Nitrofuran-2-yl)prop-2-enal

Pharmacopoeial Impurity Method Development for Nitrofural Drug Products

This compound is the pharmacopoeially designated Nitrofural Impurity 1 (USP, EP, JP, BP) [REFS‑1]. Its procurement as a fully characterised reference material with a Structure Elucidation Report enables robust HPLC/GC method development, system suitability testing, and forced‑degradation studies required for ANDA/NDA submissions. No other nitrofuran aldehyde can substitute in this regulatory context.

Genotoxicity and Carcinogenicity Mechanistic Research

The α,β‑unsaturated aldehyde forms covalent DNA‑guanine adducts and inhibits the ubiquitin‑proteasome system, making it a valuable chemical probe for studying mutagenicity pathways distinct from those of nitro‑reduction‑dependent nitrofurans [REFS‑2]. Researchers investigating the structure‑activity relationship of nitrofuran genotoxicity can use this compound to isolate the contribution of the Michael‑acceptor functionality.

Divergent Synthesis of Nitrofuran Drug Candidates and Libraries

As a dual‑reactivity intermediate (1,2‑ and 1,4‑addition), the compound is the established starting material for nifurzide, furaginum, nifurmade, and nifurizone, as well as for next‑generation ERAD inhibitors [REFS‑3][REFS‑4]. Medicinal chemistry groups pursuing novel nitrofuran‑based anti‑infectives or anticancer agents should source this specific synthon to access the full conjugate‑addition chemical space.

Environmental and Combustion By-Product Toxicology

The compound is a known by‑product of coal and tobacco combustion and has been detected as an environmental genotoxicant [REFS‑2]. Environmental toxicology laboratories requiring an authenticated standard for analytical method development (e.g., GC‑MS or LC‑MS/MS) for air particulate or water contamination studies should procure this exact compound to ensure accurate identification and quantification.

• [1] Veeprho. (2024). (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde – Nitrofural Impurity 1 reference material data sheet. View Source
• [2] Chem960. (n.d.). (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde (CAS 52661‑56‑0) – synthetic applications. View Source